Cas no 30086-95-4 (1,9-Anthracenediol)

• Product Name: 1,9-Anthracenediol
• CAS No: 30086-95-4
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 313255
• PubChem ID: 34809
• Update Time: 2025-04-19

1,9-Anthracenediol Chemical and Physical Properties

Names and Identifiers

• 1,9-Anthracenediol
• anthracene-1,9-diol
• 1,9-Dihydroxyanthracene
• AC1L1SCL
• AG-E-98528
• Anthracen-1,9-diol
• BRN 3530764
• CTK1C4374
• LS-20297
• DTXSID60184173
• Oxyanthranol
• SCHEMBL5598124
• 30086-95-4

• Inchi： 1S/C14H10O2/c15-12-7-3-5-10-8-9-4-1-2-6-11(9)14(16)13(10)12/h1-8,15-16H
• InChI Key： IWRGJSINRVRSPA-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C=C2C=CC=C(C2=1)O

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-242 ºC
• Boiling Point: 391.1°Cat760mmHg
• Flash Point: 193.8°C
• Refractive Index: 1.794
• Solubility: Almost insoluble (0.044 g/l) (25 º C),
• PSA: 40.46